Cas no 1698027-65-4 (7-Chloro-8-fluoro-6-(trifluoromethyl)quinazolin-4(3H)-one)

• Product Name: 7-Chloro-8-fluoro-6-(trifluoromethyl)quinazolin-4(3H)-one
• CAS No: 1698027-65-4
• MF: C₉H₃ClF₄N₂O
• MW: 266.579534769058
• CID: 4821575
• Update Time: 2025-05-21

7-Chloro-8-fluoro-6-(trifluoromethyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-8-fluoro-6-(trifluoromethyl)quinazolin-4(3H)-one

• Inchi： 1S/C9H3ClF4N2O/c10-5-4(9(12,13)14)1-3-7(6(5)11)15-2-16-8(3)17/h1-2H,(H,15,16,17)
• InChI Key： NLMNNQBFFBRSDS-UHFFFAOYSA-N
• SMILES： ClC1=C(C2=C(C(NC=N2)=O)C=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 359
• XLogP3: 2.3
• Topological Polar Surface Area: 41.5

Additional information on 7-Chloro-8-fluoro-6-(trifluoromethyl)quinazolin-4(3H)-one

Comprehensive Overview of 7-Chloro-8-fluoro-6-(trifluoromethyl)quinazolin-4(3H)-one (CAS No. 1698027-65-4)

The compound 7-Chloro-8-fluoro-6-(trifluoromethyl)quinazolin-4(3H)-one (CAS No. 1698027-65-4) is a highly specialized quinazolinone derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro, fluoro, and trifluoromethyl substitution pattern, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like 7-Chloro-8-fluoro-6-(trifluoromethyl)quinazolin-4(3H)-one has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where such compounds play a pivotal role. The trifluoromethyl group in particular is known to improve lipophilicity, a property highly sought after in modern drug design. As a result, this compound is frequently discussed in forums and publications related to medicinal chemistry and pharmaceutical intermediates.

The synthesis of 7-Chloro-8-fluoro-6-(trifluoromethyl)quinazolin-4(3H)-one involves multi-step organic reactions, often starting from readily available quinazoline precursors. Key steps typically include halogenation, fluorination, and trifluoromethylation, which require careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring it meets the stringent standards required for research and development purposes.

From an industrial perspective, CAS No. 1698027-65-4 is often categorized as a high-value fine chemical. Its production scale-up poses challenges due to the need for specialized equipment to handle fluorinated reagents and intermediates. However, advancements in continuous flow chemistry and green chemistry principles are helping to address these challenges, making the compound more accessible to researchers worldwide. These innovations are particularly relevant given the current emphasis on sustainable chemical processes and reduced environmental impact.

The pharmacological potential of 7-Chloro-8-fluoro-6-(trifluoromethyl)quinazolin-4(3H)-one extends beyond its role as an intermediate. Preliminary studies suggest that derivatives of this scaffold exhibit promising activity against various enzyme targets, sparking interest in its application for cancer therapy and infectious diseases. This aligns with the broader pharmaceutical industry's shift toward small molecule therapeutics and personalized treatment options. As such, the compound frequently appears in patent literature and academic journals focused on drug discovery and mechanistic studies.

For researchers sourcing 7-Chloro-8-fluoro-6-(trifluoromethyl)quinazolin-4(3H)-one, quality control is paramount. Reputable suppliers provide detailed certificates of analysis (CoA) and ensure compliance with Good Manufacturing Practices (GMP) where applicable. The compound's stability under various storage conditions is another critical consideration, as improper handling can lead to degradation, particularly for heterocyclic compounds with sensitive functional groups.

In conclusion, CAS No. 1698027-65-4 represents a compelling case study in the intersection of structural complexity and therapeutic potential. Its versatility as a building block for bioactive molecules ensures its continued relevance in cutting-edge research. As the scientific community delves deeper into structure-activity relationships and molecular modeling, this compound is poised to remain a key player in the development of next-generation pharmaceuticals and agrochemicals.